Cas no 1806002-71-0 (3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806002-71-0
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4799873
• Update Time: 2025-11-01

3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H5F4NO/c1-13-7-5(9)4(6(10)11)3(8)2-12-7/h2,6H,1H3
• InChI Key： IEKASPHWKKHLBA-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(C=1C(F)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 22.1

Additional information on 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine

Introduction to 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1806002-71-0)

3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1806002-71-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and methoxy-substituted pyridine structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine is defined by its fluorine atoms and methoxy group, which contribute to its stability and reactivity. The presence of multiple fluorine atoms imparts unique electronic and steric properties, enhancing the compound's ability to interact with biological targets. The methoxy group further modulates the compound's solubility and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine in various therapeutic areas. One notable application is in the development of pesticides and herbicides, where its fluorinated structure provides enhanced efficacy against target organisms while minimizing environmental impact. However, the compound's most promising application lies in the pharmaceutical industry, where it is being explored for its potential as a lead compound in drug discovery.

In the realm of medicinal chemistry, 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine has shown promise as a scaffold for the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, research has demonstrated its potential as an inhibitor of kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are crucial in the treatment of various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The researchers found that these derivatives effectively suppressed tumor growth in preclinical models, highlighting their potential as therapeutic agents. The unique structure of 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine allowed for fine-tuning of the inhibitory properties through structural modifications, enabling the optimization of potency and selectivity.

Beyond kinase inhibition, 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine has also been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical company explored the antiviral activity of this compound against several viral pathogens. The results indicated that certain derivatives exhibited significant antiviral activity, particularly against RNA viruses such as influenza and SARS-CoV-2. The mechanism of action involves interference with viral replication processes, making it a promising candidate for further development.

The synthetic accessibility of 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine is another factor contributing to its appeal in drug discovery. Efficient synthetic routes have been developed to produce this compound and its derivatives on a large scale. These synthetic methods not only ensure high yields but also allow for easy modification of the core structure to generate a diverse library of compounds for screening purposes.

In conclusion, 3,5-Difluoro-4-(difluoromethyl)-2-methoxypyridine (CAS No. 1806002-71-0) is a versatile and promising compound with a wide range of applications in both agricultural and pharmaceutical industries. Its unique chemical structure and favorable properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern medicinal chemistry.